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Compound of Interest

Compound Name: 9-Ethyldodecahydro-1H-carbazole

Cat. No.: B3241499

IUPAC Name: 9-ethyl-1,2,3,4,4a,4b,5,6,7,8,8a,9a-dodecahydrocarbazole[1]

This technical guide provides a comprehensive overview of 9-Ethyldodecahydro-1H-
carbazole, a saturated heterocyclic compound. The document details its physicochemical
properties, a detailed experimental protocol for its synthesis via catalytic hydrogenation, and a
general analytical workflow. This guide is intended for researchers, scientists, and
professionals in the field of drug development and organic chemistry.

Physicochemical and Computed Properties

The following table summarizes the key physicochemical and computed properties of 9-
Ethyldodecahydro-1H-carbazole. This data is essential for understanding its behavior in
various experimental settings.
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Property Value Source

Molecular Formula C14H25N PubChem[1]

Molecular Weight 207.35 g/mol PubChem[1]

CAS Number 146900-30-3 ChemicalBook[2]
9-ethyl-

IUPAC Name 1,2,3,4,4a,4b,5,6,7,8,8a,9a- PubChem[1]
dodecahydrocarbazole

XLogP3 3.8 PubChem[1]

Exact Mass 207.198700 g/mol PubChem[1]

Topological Polar Surface Area 3.2 A2 PubChem[1]

Heavy Atom Count 15 PubChem[1]

Synthesis of 9-Ethyldodecahydro-1H-carbazole

The primary method for the synthesis of 9-Ethyldodecahydro-1H-carbazole is the catalytic

hydrogenation of 9-ethylcarbazole. This process involves the saturation of the aromatic

carbazole ring system with hydrogen gas in the presence of a metal catalyst.

Experimental Protocol: Catalytic Hydrogenation of 9-

Ethylcarbazole

This protocol describes the synthesis of 9-Ethyldodecahydro-1H-carbazole from 9-

ethylcarbazole using a Raney-Ni catalyst.

Materials:
e 9-Ethylcarbazole (9-ECZ)

e Raney-Ni catalyst

» High-pressure autoclave reactor with a stirrer
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Solvent (e.g., ethanol or isopropanol)

Hydrogen gas (high purity)

Filtration apparatus

Rotary evaporator

Procedure:

Reactor Preparation: Ensure the high-pressure autoclave reactor is clean and dry.

Charging the Reactor: Add 10 grams of 9-ethylcarbazole and 1 gram of Raney-Ni catalyst to
the reactor. Add a suitable amount of solvent to ensure proper mixing.

Sealing and Purging: Seal the reactor and purge it with nitrogen gas several times to remove
any residual air, followed by purging with hydrogen gas.

Reaction Conditions:

o Pressurize the reactor with hydrogen gas to a pressure of 0.8 MPa.[3]
o Heat the reactor to a temperature of 160 °C.[3]
o Set the stirring speed to 800 rpm to ensure efficient mixing of the reactants and catalyst.[3]

e Monitoring the Reaction: Monitor the reaction progress by observing the hydrogen uptake.
The reaction is complete when the hydrogen pressure remains constant. The theoretical
hydrogen uptake for the complete hydrogenation of 9-ethylcarbazole is approximately 5.8
wit%.[3]

e Cooling and Depressurization: Once the reaction is complete, cool the reactor to room
temperature and carefully vent the excess hydrogen gas.

e Product Isolation:

o Open the reactor and transfer the reaction mixture to a filtration setup.
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o Filter the mixture to remove the Raney-Ni catalyst.

o Wash the catalyst with a small amount of fresh solvent to recover any adsorbed product.

e Solvent Removal: Combine the filtrate and washings, and remove the solvent using a rotary
evaporator.

 Purification (Optional): The crude product can be further purified by vacuum distillation or
recrystallization, if necessary.

Analytical Workflow

The characterization and purity assessment of the synthesized 9-Ethyldodecahydro-1H-
carbazole can be performed using a combination of standard analytical techniques.

General analytical workflow for 9-Ethyldodecahydro-1H-carbazole.

Synthesis Pathway

The synthesis of 9-Ethyldodecahydro-1H-carbazole from 9-ethylcarbazole is a
straightforward hydrogenation reaction. The aromatic system of the carbazole is fully saturated
to yield the dodecahydro derivative.

+ 6H:2
9-Ethylcarbazole Catalyst (Raney-Ni or Ru/Al203) 9-Ethyldodecahydro-1H-carbazole
High Pressure & Temperature

Click to download full resolution via product page

Synthesis of 9-Ethyldodecahydro-1H-carbazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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